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Compound of Interest

Compound Name: Longistylumphylline A

Cat. No.: B580231

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals interested in the novel alkaloid, Longistylumphylline A. This
document outlines its chemical identity, and available data on its biological activities, offering a
foundation for future research and development.

Chemical Identity

CAS Number: 857672-34-5

While a definitive IUPAC name for Longistylumphylline A is not readily available in public
databases, its chemical structure has been elucidated through spectroscopic methods. It is
classified as a Daphniphyllum alkaloid, a complex class of natural products known for their
intricate polycyclic structures.

Identifier Value

CAS Number 857672-34-5
Molecular Formula C23H29NO3

Chemical Class Daphniphyllum Alkaloid
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Biological Context and Activity

Longistylumphylline A is a natural product isolated from the plant Daphniphyllum
macropodum. Plants of the Daphniphyllum genus are known to produce a rich diversity of
alkaloids with a wide range of biological activities. Preliminary studies on related
Daphniphyllum alkaloids suggest potential cytotoxic and anti-inflammatory properties. However,
specific experimental data on the biological activities of Longistylumphylline A requires
further investigation of the primary scientific literature.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Longistylumphylline
A would be contained within the primary scientific publication that first reported its discovery.
The general procedure for isolating Daphniphyllum alkaloids typically involves the following
workflow:

Figure 1. Generalized workflow for the isolation and characterization of Longistylumphylline
A.

This process begins with the extraction of the plant material, followed by a series of purification
steps to isolate the individual compounds. The final structural identification is typically achieved
through a combination of advanced spectroscopic techniques.

Signaling Pathways

The specific signaling pathways modulated by Longistylumphylline A have not been
extensively documented in publicly available resources. However, based on the activities of
related alkaloids, potential areas of investigation could include pathways related to apoptosis in
cancer cells or inflammatory signaling cascades. A hypothetical logical relationship for
investigating anti-inflammatory effects is presented below.
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Figure 2. A logical diagram illustrating the potential mechanism of action for anti-inflammatory
activity.

Future Directions

The information available on Longistylumphylline A suggests a promising candidate for
further pharmacological investigation. Future research should focus on:

e Sourcing the primary literature to obtain detailed experimental data and protocols.
e Confirming the IUPAC name and full stereochemistry.

o Conducting comprehensive biological screening to determine its cytotoxic, anti-inflammatory,
and other potential therapeutic activities.
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» Elucidating the mechanism of action by identifying its molecular targets and the signaling
pathways it modulates.

This technical guide provides a foundational overview of Longistylumphylline A. It is intended
to stimulate further research into this intriguing natural product and unlock its full therapeutic
potential.

 To cite this document: BenchChem. [Unveiling Longistylumphylline A: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580231#longistylumphylline-a-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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